![molecular formula C30H28N2O6 B4264963 diethyl 5-({[2-(2-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)isophthalate](/img/structure/B4264963.png)
diethyl 5-({[2-(2-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)isophthalate
Overview
Description
Diethyl 5-({[2-(2-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)isophthalate, also known as DECAQ, is a synthetic compound that has gained significant attention in scientific research. It belongs to the family of quinoline-based compounds and has been studied extensively for its potential applications in various fields such as medicinal chemistry, drug development, and biological research.
Scientific Research Applications
Diethyl 5-({[2-(2-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)isophthalate has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism.
In addition to its anti-cancer activity, this compound has also been studied for its potential use as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation in the body. This makes it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Mechanism of Action
The exact mechanism of action of diethyl 5-({[2-(2-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)isophthalate is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication. By inhibiting this enzyme, this compound can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that it can induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation in the body. In addition, this compound has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication.
Advantages and Limitations for Lab Experiments
One of the main advantages of diethyl 5-({[2-(2-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)isophthalate is its potent anti-cancer activity. It has been shown to be effective against various cancer cell lines, making it a potential candidate for the development of anti-cancer drugs. In addition, this compound has been shown to have anti-inflammatory properties, which makes it a potential candidate for the treatment of various inflammatory diseases.
However, one of the limitations of this compound is its toxicity. Studies have shown that it can be toxic to normal cells at high concentrations. This makes it important to determine the appropriate dosage and administration method for this compound in order to minimize its toxicity.
Future Directions
There are several future directions for the study of diethyl 5-({[2-(2-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)isophthalate. One of the main areas of research is the development of this compound-based anti-cancer drugs. Studies have shown that this compound exhibits potent anti-cancer activity, making it a potential candidate for the development of new cancer therapies.
In addition, further research is needed to determine the exact mechanism of action of this compound. Understanding the molecular mechanisms by which this compound exerts its anti-cancer and anti-inflammatory effects could lead to the development of more effective drugs.
Another area of research is the optimization of the synthesis method for this compound. Improvements in the synthesis method could lead to higher yields and lower costs, making this compound more accessible for scientific research.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research. It has been studied extensively for its potential applications in various fields such as medicinal chemistry, drug development, and biological research. This compound exhibits potent anti-cancer and anti-inflammatory activity, making it a potential candidate for the development of new drugs. Further research is needed to determine the exact mechanism of action of this compound and to optimize the synthesis method for its production.
properties
IUPAC Name |
diethyl 5-[[2-(2-ethoxyphenyl)quinoline-4-carbonyl]amino]benzene-1,3-dicarboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H28N2O6/c1-4-36-27-14-10-8-12-23(27)26-18-24(22-11-7-9-13-25(22)32-26)28(33)31-21-16-19(29(34)37-5-2)15-20(17-21)30(35)38-6-3/h7-18H,4-6H2,1-3H3,(H,31,33) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDABMYXFIJFIMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC(=CC(=C4)C(=O)OCC)C(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H28N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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